(RSC)2: chemistry, performance, and pedagogy – an interactive approach to periodic trends
Chemistry Education Research and Practice Pub Date: DOI: 10.1039/C0RP90011G
Abstract
In order to explore new teaching and learning methods for undergraduates in chemistry at the University of Warwick, interactive workshops based on the periodic table were devised by a team of chemists and theatre practitioners. In the first term of the academic year, students were assigned an element to research, and were required to submit (unassessed) research essays. Students then attended a three-hour workshop in which they embodied their knowledge of the chemical behaviour of that element, interacting with other students in roles as ‘their’ element. These sessions were supported by ‘Introduction to Inorganic Chemistry’ lectures. This exercise was conducted with both the 2008 and 2009 student intake. The details of the workshops are described and the pedagogical impact discussed.
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Journal Name：Chemistry Education Research and Practice
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CAS no.: 157887-82-6
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CAS no.: 107231-15-2
